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Compound of Interest

Compound Name: CRT5
Cat. No.: B10764632
Get Quote
\ J

This guide provides a comprehensive overview of the chemical structure, properties, and
biological activity of CRT5, a potent and selective inhibitor of Protein Kinase D (PKD). It is
intended for researchers, scientists, and professionals involved in drug development and
angiogenesis research.

Compound Identification and Chemical Properties

CRTS5, also known as CRT0066051, is a pyrazine benzamide derivative that has been
identified as a pan-inhibitor of PKD isoforms.[1][2][3][4] Its chemical and physical properties are
summarized below.
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Property Value Citation(s)

3-[6-amino-5-(6-ethoxy-2-

naphthalenyl)-3-pyridinyl]-N-[2-
IUPAC Name .p y.) pyrdinyl-N-{ [1]
(dimethylamino)ethyl]-

benzamide

Synonyms CRT0066051, CRT-5, CRT 5 [1]
CAS Number 1034297-58-9 [1]
Chemical Formula C2sH30N402 [1]
Molecular Weight 454.57 g/mol [1]
Exact Mass 454.2369 [1]
Appearance Solid [1]
Solubility Soluble in DMSO

Short term (days to weeks) at
Storage 0-4°C; Long term (months to [1]
years) at -20°C.

Biological Activity and Mechanism of Action

CRT5 is a highly potent and selective, ATP-competitive inhibitor of all three isoforms of Protein
Kinase D (PKD1, PKD2, and PKD3).[2][3][4] Its primary mechanism of action involves
preventing the activation and autophosphorylation of PKD in response to upstream signals,
such as those initiated by Vascular Endothelial Growth Factor (VEGF).[2][5]

Specifically, CRT5 blocks the autophosphorylation of PKD1 at Serine 916 (Ser°1®) and PKD2 at
Serine 876 (Ser8’¢) but does not affect the upstream PKC-dependent phosphorylation of PKD
at Ser’44/Ser’48,[5] This targeted inhibition makes it a valuable tool for dissecting PKD-specific
signaling pathways. In endothelial cells, this inhibition leads to a significant reduction in VEGF-
induced biological responses critical for angiogenesis.[2][5]

Table of Biological Activity:
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Target Assay ICso0 Value Cell Type Citation(s)
PKD1 Kinase Activity 1.0 nM In vitro [21[3114]
PKD2 Kinase Activity 1.5nM In vitro [21[314]
PKD3 Kinase Activity 2.0nM In vitro [21[314]
] ) ] Complete Human Umbilical
VEGF-induced Proliferation o ) )
) ) inhibition at 2.5 Vein Endothelial [5]
Proliferation Assay
UM Cells (HUVECS)
VEGF-induced o Significant
o Migration Assay o HUVECs [2][5]
Migration inhibition
VEGF-induced Tube Formation o
Marked inhibition  HUVECs [2][5]

Tubulogenesis Assay

Note: In vivo application of CRT5 is limited due to observed toxicity.

Signaling Pathway

CRTS5 intervenes in the VEGF signaling cascade in endothelial cells. VEGF binding to its
receptor, VEGFR2, triggers a downstream pathway involving Phospholipase C (PLC) and
Protein Kinase C (PKC), which in turn activates PKD. Activated PKD then phosphorylates a
range of downstream substrates, such as Histone Deacetylase 5 (HDAC5) and Heat Shock
Protein 27 (HSP27), leading to cellular responses like proliferation, migration, and tube
formation. CRT5 specifically blocks the kinase activity of PKD, thereby preventing these
angiogenic outcomes.
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VEGF-PKD signaling pathway and the inhibitory action of CRT5.
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Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the
biological effects of CRT5, based on standard procedures and the findings from Evans IM, et
al. (2010).[2][5]

This assay measures the direct inhibitory effect of CRT5 on the kinase activity of PKD isoforms.

o Reaction Setup: Prepare a reaction mixture containing recombinant PKD1, PKD2, or PKD3
enzyme in a kinase assay buffer (e.g., 50 mM Tris-HCI pH 7.5, 10 mM MgClz, 0.1 mM
EGTA).

o Substrate Addition: Add a suitable peptide substrate for PKD.

« Inhibitor Incubation: Add varying concentrations of CRT5 (or DMSO as a vehicle control) to
the reaction wells. Incubate for 10-20 minutes at 30°C.

« Initiate Reaction: Start the kinase reaction by adding [y-32P]ATP.
 Incubation: Incubate the reaction mixture for 30 minutes at 30°C.
o Termination: Stop the reaction by adding a solution such as 4x LDS sample buffer.

e Analysis: Separate the reaction products using SDS-PAGE. Visualize the phosphorylated
substrate via autoradiography.

e Quantification: Quantify the radioactivity to determine the extent of inhibition at each CRT5
concentration and calculate the 1Cso value.

This assay determines the effect of CRT5 on VEGF-induced endothelial cell growth.

¢ Cell Seeding: Plate Human Umbilical Vein Endothelial Cells (HUVECS) in 96-well plates
(e.g., 5,000 cells/well) in their standard growth medium. Allow cells to adhere overnight.

e Serum Starvation: Replace the medium with a low-serum basal medium (e.g., 0.2% FBS)
and incubate for 24 hours to synchronize the cells.

o Treatment: Pre-treat the cells with CRT5 (e.g., 2.5 uM) or vehicle control (DMSO) for 1 hour.
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o Stimulation: Add VEGF (e.g., 50 ng/mL) to the appropriate wells. Include a non-stimulated
control.

 Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO: incubator.

¢ Quantification: Assess cell proliferation using a standard method, such as the MTT assay.
Measure absorbance at 570 nm. The results are expressed as a percentage of the VEGF-
stimulated control.

This assay measures the effect of CRT5 on the directional migration of endothelial cells
towards a chemoattractant.

o Chamber Setup: Place cell culture inserts (e.g., 8 um pore size) into the wells of a 24-well
plate.

e Chemoattractant: Add basal medium containing VEGF (e.g., 50 ng/mL) to the lower
chamber.

o Cell Preparation: Harvest serum-starved HUVECs and resuspend them in basal medium.
Pre-incubate the cell suspension with CRT5 or vehicle control (DMSO) for 30 minutes.

e Cell Seeding: Add the cell suspension (e.g., 5 x 104 cells) to the upper chamber of the
inserts.

 Incubation: Incubate for 4-6 hours at 37°C in a 5% CO:2 incubator, allowing cells to migrate
through the porous membrane.

» Fixation and Staining: Remove non-migrated cells from the top surface of the membrane
with a cotton swab. Fix the migrated cells on the bottom surface with methanol and stain with
a solution like crystal violet.

e Analysis: Count the number of migrated cells in several microscopic fields. Express results
as a percentage of migration relative to the VEGF-stimulated control.

This assay assesses the ability of CRT5 to inhibit the formation of capillary-like structures by
endothelial cells.
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» Matrix Coating: Coat the wells of a 96-well plate with a basement membrane matrix (e.g.,
Matrigel) and allow it to solidify at 37°C for 30-60 minutes.

e Cell Preparation: Harvest HUVECs and resuspend them in basal medium containing VEGF
(e.g., 50 ng/mL).

o Treatment: Add CRT5 or vehicle control (DMSO) to the cell suspension.

o Cell Seeding: Seed the treated cell suspension (e.g., 1.5 x 10* cells/well) onto the solidified
matrix.

e Incubation: Incubate for 6-18 hours at 37°C in a 5% CO2 incubator to allow for the formation
of tube-like networks.

 Visualization: Image the tube networks using an inverted microscope.

o Quantification: Quantify angiogenesis by measuring parameters such as the number of
branch points, total tube length, or number of loops formed.

Experimental Workflow Visualization

The characterization of CRT5's biological effects follows a logical progression from in vitro
biochemical assays to cell-based functional assays.
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Logical workflow for the characterization of CRT5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2016.00037/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2016.00037/full
https://www.researchgate.net/publication/281173312_Chemotactic_Migration_of_Endothelial_Cells_Towards_VEGF-A165
https://librarysearch.ohsu.edu/discovery/fulldisplay/alma99900534508301858/01ALLIANCE_OHSU:OHSU
https://www.ncbi.nlm.nih.gov/books/NBK91991/
https://www.ncbi.nlm.nih.gov/books/NBK91991/
https://www.benchchem.com/product/b10764632/docs#an-in-depth-technical-guide-to-the-crt5-compound
https://www.benchchem.com/product/b10764632/docs#an-in-depth-technical-guide-to-the-crt5-compound
https://www.benchchem.com/product/b10764632/docs#an-in-depth-technical-guide-to-the-crt5-compound
https://www.benchchem.com/product/b10764632/docs#an-in-depth-technical-guide-to-the-crt5-compound
https://www.benchchem.com/product/b10764632?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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